Cas no 14774-79-9 (1-Iodo-4-(phenylsulfonyl)benzene)

• Product Name: 1-Iodo-4-(phenylsulfonyl)benzene
• CAS No: 14774-79-9
• MF: C₁₂H₉IO₂S
• MW: 344.168134450912
• MDL: MFCD02040215
• CID: 1086500
• PubChem ID: 804745
• Update Time: 2025-09-24

1-Iodo-4-(phenylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-4-(phenylsulfonyl)benzene
• HMS1586K17
• CS-0446974
• SCHEMBL3835169
• MFCD02040215
• AKOS003678431
• 1-(benzenesulfonyl)-4-iodobenzene
• Cambridge id 7076135
• 14774-79-9

• MDL： MFCD02040215
• Inchi： 1S/C12H9IO2S/c13-10-6-8-12(9-7-10)16(14,15)11-4-2-1-3-5-11/h1-9H
• InChI Key： GEAYTJRLFFTZNC-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 343.93637
• Monoisotopic Mass: 343.93680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds